Cas no 1692068-69-1 (2-(2-ethylbutoxy)-1,3-thiazol-5-amine)

• Product Name: 2-(2-ethylbutoxy)-1,3-thiazol-5-amine
• CAS No: 1692068-69-1
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 6285964
• PubChem ID: 165508241
• Update Time: 2025-05-23

2-(2-ethylbutoxy)-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylbutoxy)-1,3-thiazol-5-amine
• EN300-1295019
• 1692068-69-1

• Inchi： 1S/C9H16N2OS/c1-3-7(4-2)6-12-9-11-5-8(10)13-9/h5,7H,3-4,6,10H2,1-2H3
• InChI Key： BBBVCPJOQBBSLW-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1OCC(CC)CC)N

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-(2-ethylbutoxy)-1,3-thiazol-5-amine

Introduction to 2-(2-ethylbutoxy)-1,3-thiazol-5-amine (CAS No. 1692068-69-1) and Its Emerging Applications in Chemical Biology

2-(2-ethylbutoxy)-1,3-thiazol-5-amine, identified by the chemical identifier CAS No. 1692068-69-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the thiazole class, a scaffold widely recognized for its biological activity and role in drug discovery. The presence of both amine and ether functional groups in its molecular structure suggests versatile reactivity, making it a promising candidate for further exploration in medicinal chemistry.

The structural motif of 2-(2-ethylbutoxy)-1,3-thiazol-5-amine incorporates a thiazole ring, which is a core component in numerous bioactive molecules. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The substitution pattern in this compound, particularly the 2-ethylbutoxy side chain, contributes to its distinct physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel thiazole-based compounds with enhanced biological activity. Studies have demonstrated that modifications at the 5-position of the thiazole ring can significantly influence the pharmacokinetic profile and target specificity of these molecules. The amine group at the 1-position provides a site for further derivatization, enabling the synthesis of more complex analogs with tailored biological functions.

One of the most compelling aspects of 2-(2-ethylbutoxy)-1,3-thiazol-5-amine is its potential as a lead compound for drug discovery. Preliminary computational studies have suggested that this molecule may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. This has prompted investigations into its possible role in modulating diseases associated with these pathways. For instance, research indicates that thiazole derivatives can exhibit inhibitory effects on enzymes such as carbonic anhydrase and proteases, which are implicated in conditions like cancer and neurodegenerative disorders.

The 2-ethylbutoxy moiety is particularly noteworthy as it introduces steric bulk to the molecule, which can influence binding affinity and selectivity. This feature has been exploited in the design of enzyme inhibitors where precise spatial interactions with the target protein are essential. Additionally, the amine group offers opportunities for covalent bonding or hydrogen bonding interactions, further enhancing the compound's potential as a pharmacophore.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for constructing complex thiazole derivatives. Techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the preparation of 2-(2-ethylbutoxy)-1,3-thiazol-5-amine and its analogs. These innovations not only reduce production costs but also allow for rapid screening of large libraries of compounds, accelerating the drug discovery process.

In clinical research settings, 2-(2-ethylbutoxy)-1,3-thiazol-5-amine is being evaluated for its therapeutic potential in preclinical models. Initial studies have shown promising results in terms of efficacy against certain disease phenotypes without significant toxicity. However, further research is needed to fully elucidate its mechanism of action and optimize dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating these findings into tangible clinical applications.

The versatility of CAS No. 1692068-69-1 extends beyond traditional pharmaceutical applications. Its unique chemical structure makes it a valuable tool in biochemical research, particularly for studying enzyme kinetics and molecular recognition processes. Researchers are exploring its use as an intermediate in synthesizing more complex biomolecules, leveraging its reactivity to introduce specific functional groups or linkages.

The future prospects for 2-(2-ethylbutoxy)-1,3-thiazol-5-amine are bright, driven by ongoing advancements in synthetic methodologies and computational biology. As our understanding of biological pathways continues to expand, so does the potential for discovering new therapeutic agents derived from this class of compounds. The combination of its structural features and reported biological activities positions it as a key molecule in the quest for novel treatments across multiple therapeutic areas.